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Compound of Interest

Compound Name: 3-Bromophenol

Cat. No.: B021344 Get Quote

This technical support center is designed for researchers, scientists, and drug development

professionals to provide guidance on the purification of crude 3-bromophenol using vacuum

distillation. Below you will find troubleshooting guides, frequently asked questions, detailed

experimental protocols, and key data to ensure a successful purification process.

Physical and Chemical Properties of 3-Bromophenol
A comprehensive understanding of the physical properties of 3-bromophenol is essential for a

successful vacuum distillation. The following table summarizes its key characteristics.

Property Value

Molecular Formula C₆H₅BrO

Molecular Weight 173.01 g/mol

Appearance Low-melting pale yellow semi-solid or liquid.[1]

Boiling Point (atm) 236 °C (lit.).[2][3][4]

Melting Point 30-32 °C (lit.).[2]

Density ~1.63 g/cm³[4]

Solubility Soluble in ether, ethanol, and chloroform.[1][5]

Vapor Pressure 3.73 x 10⁻² mm Hg at 25 °C (est.).[2]
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Estimated Boiling Point of 3-Bromophenol at
Reduced Pressures
For a successful vacuum distillation, it is crucial to know the boiling point of the compound at

the intended operating pressure. Since compounds with high boiling points are prone to

decomposition at atmospheric pressure, vacuum distillation is the preferred method of

purification.[6][7] The table below provides estimated boiling points of 3-bromophenol at

various pressures, extrapolated from data for similar compounds.

Pressure (mmHg) Estimated Boiling Point (°C)

1 ~80 - 90

5 ~100 - 110

10 ~115 - 125

20 ~130 - 140

Troubleshooting Guide
This guide addresses common issues that may be encountered during the vacuum distillation

of crude 3-bromophenol.

dotdot graph TroubleshootingWorkflow { graph [rankdir="LR", splines=ortho, nodesep=0.6];

node [shape=rectangle, style="filled", fontname="Arial", fontsize=12, margin="0.2,0.1"]; edge

[fontname="Arial", fontsize=10];

// Nodes start [label="Start Distillation", shape=ellipse, style=filled, fillcolor="#4285F4",

fontcolor="#FFFFFF"]; issue [label="Problem Encountered", shape=diamond, style=filled,

fillcolor="#EA4335", fontcolor="#FFFFFF"];

// Issues no_distillate [label="No Distillate Collected", fillcolor="#FBBC05",

fontcolor="#202124"]; bumping [label="Violent Bumping", fillcolor="#FBBC05",

fontcolor="#202124"]; dark_distillate [label="Dark/Colored Distillate", fillcolor="#FBBC05",

fontcolor="#202124"]; unstable_vacuum [label="Unstable Vacuum", fillcolor="#FBBC05",

fontcolor="#202124"]; low_yield [label="Low Yield", fillcolor="#FBBC05", fontcolor="#202124"];
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// Solutions check_temp_pressure [label="Check Temperature & Pressure",

fillcolor="#34A853", fontcolor="#FFFFFF"]; check_leaks [label="Check for System Leaks",

fillcolor="#34A853", fontcolor="#FFFFFF"]; insulate [label="Insulate Apparatus",

fillcolor="#34A853", fontcolor="#FFFFFF"]; stirring [label="Ensure Vigorous Stirring",

fillcolor="#34A853", fontcolor="#FFFFFF"]; ebulliator [label="Use Ebulliator Tube",

fillcolor="#34A853", fontcolor="#FFFFFF"]; lower_temp [label="Lower Distillation Temperature",

fillcolor="#34A853", fontcolor="#FFFFFF"]; check_impurities [label="Consider Pre-purification",

fillcolor="#34A853", fontcolor="#FFFFFF"]; grease_joints [label="Grease Joints Properly",

fillcolor="#34A853", fontcolor="#FFFFFF"]; check_pump [label="Check Vacuum Pump",

fillcolor="#34A853", fontcolor="#FFFFFF"]; check_collection [label="Check Collection Temp. &

Pressure", fillcolor="#34A853", fontcolor="#FFFFFF"];

// Connections start -> issue; issue -> no_distillate [label="No Product"]; issue -> bumping

[label="Irregular Boiling"]; issue -> dark_distillate [label="Product Quality"]; issue ->

unstable_vacuum [label="System Instability"]; issue -> low_yield [label="Poor Recovery"];

no_distillate -> check_temp_pressure; no_distillate -> check_leaks; no_distillate -> insulate;

bumping -> stirring; bumping -> ebulliator;

dark_distillate -> lower_temp; dark_distillate -> check_impurities;

unstable_vacuum -> check_leaks; unstable_vacuum -> grease_joints; unstable_vacuum ->

check_pump;

low_yield -> check_temp_pressure; low_yield -> check_collection; low_yield -> check_leaks; }

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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